Cas no 1250594-69-4 (1-cycloheptyl-1H-pyrazole)

• Product Name: 1-cycloheptyl-1H-pyrazole
• CAS No: 1250594-69-4
• CID: 4581668
• PubChem ID: 18705003
• Update Time: 2025-05-20

1-cycloheptyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cycloheptyl-1H-pyrazole
• 1-cycloheptyl-1H-pyrazole

Additional information on 1-cycloheptyl-1H-pyrazole

1-Cycloheptyl-1H-Pyrazole (CAS No. 1250594-69-4): A Comprehensive Overview

The compound 1-cycloheptyl-1H-pyrazole, identified by the CAS registry number 1250594-69-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The integration of a cycloheptyl group into the pyrazole framework introduces unique structural and functional properties, making it a valuable compound for various applications.

Pyrazoles are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The cycloheptyl substituent in 1-cycloheptyl-1H-pyrazole adds a bulky, rigid structure to the molecule, which can influence its reactivity, stability, and biological activity. Recent studies have explored the potential of this compound as a building block in medicinal chemistry, particularly in the development of novel drug candidates with improved pharmacokinetic profiles.

The synthesis of 1-cycloheptyl-1H-pyrazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach is the cyclization of appropriately substituted precursors under controlled conditions to form the pyrazole ring. The introduction of the cycloheptyl group often requires careful planning to ensure optimal regioselectivity and yield. Researchers have also investigated alternative methods, such as microwave-assisted synthesis and enzymatic catalysis, to enhance the efficiency and sustainability of the production process.

In terms of applications, 1-cycloheptyl-1H-pyrazole has shown promise in several areas. Its unique electronic properties make it an attractive candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Additionally, its ability to act as a ligand in transition metal complexes has opened up opportunities in catalysis and coordination chemistry. Recent advancements in these fields have further highlighted its potential as a versatile building block for functional materials.

The biological activity of 1-cycloheptyl-1H-pyrazole is another area of intense research interest. Studies have demonstrated that this compound exhibits moderate to high activity against various cancer cell lines, suggesting its potential as an anti-tumor agent. Furthermore, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has positioned it as a candidate for anti-inflammatory and antioxidant therapies. Collaborative efforts between chemists and biologists have been instrumental in elucidating these bioactive properties and optimizing the compound's therapeutic potential.

In conclusion, 1-cycloheptyl-1H-pyrazole (CAS No. 1250594-69-4) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, versatile reactivity, and promising biological activity make it a valuable addition to the arsenal of modern chemical research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.